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Compound of Interest

Compound Name: 4-Chloro-2,2-dimethylpentane

Cat. No.: B15176193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals

in research and development environments. The information provided is based on available

safety data sheets and general knowledge of similar chemical compounds. Due to a lack of

specific toxicological and detailed compatibility data for 4-Chloro-2,2-dimethylpentane, all

handling and safety procedures should be conducted with the utmost caution, and a thorough

risk assessment should be performed before use.

Executive Summary
4-Chloro-2,2-dimethylpentane is a flammable, chlorinated alkane. While specific toxicological

data is limited, it is classified as a flammable liquid and is expected to be harmful if ingested or

inhaled, and may cause skin and eye irritation. This guide provides a comprehensive overview

of the known physical and chemical properties, outlines necessary safety precautions, details

handling and storage procedures, and offers guidance on emergency response. All quantitative

data is summarized in tables for clarity, and logical workflows for safe handling are presented

as diagrams.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 4-Chloro-2,2-dimethylpentane
is provided in the table below. This information is critical for the safe design of experiments and

for understanding its behavior under various conditions.
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Property Value

Molecular Formula C₇H₁₅Cl

Molecular Weight 134.65 g/mol

CAS Number 33429-72-0

Appearance Colorless liquid (presumed)

Boiling Point 133.2 °C at 760 mmHg

Flash Point 29.7 °C

Density 0.863 g/cm³

Vapor Pressure 10.5 mmHg at 25 °C

Refractive Index 1.417

Hazard Identification and Classification
While a complete toxicological profile for 4-Chloro-2,2-dimethylpentane is not available,

based on its chemical structure and the data for similar compounds, the following hazards

should be assumed:

Flammability: It is a flammable liquid with a flash point of 29.7 °C, posing a significant fire

risk.

Acute Toxicity (Oral, Dermal, Inhalation): Assumed to be harmful if swallowed, in contact with

skin, or if inhaled.

Skin Corrosion/Irritation: Expected to cause skin irritation upon contact.

Eye Damage/Irritation: Likely to cause serious eye irritation.

Aspiration Hazard: If swallowed, may be fatal if it enters the airways.

GHS Hazard Classification (Presumed):
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Hazard Class Category

Flammable Liquids 3

Acute Toxicity, Oral 4

Acute Toxicity, Dermal 4

Acute Toxicity, Inhalation 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A

Aspiration Hazard 1

Personal Protective Equipment (PPE)
A risk assessment should always be conducted to determine the appropriate PPE. The

following provides general guidance.

Minimum PPE Requirements Additional PPE for Specific Tasks

Flame-retardant lab coat

Chemical-resistant gloves (Nitrile or Neoprene)

Splash-proof safety goggles

Face shield for splash risk

Respirator with organic vapor cartridge for high concentrations or poor ventilation

Click to download full resolution via product page

Caption: Minimum and task-specific PPE recommendations.
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Safe Handling and Storage
Handling
All operations involving 4-Chloro-2,2-dimethylpentane should be conducted in a well-

ventilated area, preferably within a chemical fume hood.

Start Handling Procedure

Work in a certified chemical fume hood

Don appropriate PPE

Ground and bond all containers to prevent static discharge

Dispense liquid carefully, avoiding splashes

Securely close container after use

End of Procedure

Click to download full resolution via product page

Caption: Workflow for safely handling 4-Chloro-2,2-dimethylpentane.
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Storage
Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and strong

oxidizing agents. Containers should be tightly sealed and properly labeled.

Chemical Compatibility
Specific chemical compatibility data for 4-Chloro-2,2-dimethylpentane is not readily available.

The following table provides general guidance on the compatibility of common laboratory

materials with chlorinated alkanes. It is imperative to conduct small-scale compatibility testing

before large-scale use.

Material Compatibility with Chlorinated Alkanes

Plastics

High-Density Polyethylene (HDPE) Fair to Poor

Polypropylene (PP) Fair to Poor

Polytetrafluoroethylene (PTFE) Excellent

Polyvinyl Chloride (PVC) Poor

Elastomers

Nitrile Poor to Fair

Neoprene Fair

Viton® Good to Excellent

EPDM Poor

Metals

Stainless Steel (304, 316) Good (in dry conditions)

Aluminum Poor (risk of reaction)

Brass Fair

Copper Fair
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Emergency Procedures
Spill Response

Spill Occurs

Evacuate immediate area

Ensure adequate ventilation

Eliminate all ignition sources

Contain and absorb with inert material (e.g., sand, vermiculite)

Collect absorbed material into a sealed container

Dispose of as hazardous waste

Decontaminate spill area

Spill Response Complete
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Click to download full resolution via product page

Caption: Step-by-step procedure for responding to a spill.

First Aid
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Experimental Protocols (General)
Due to the absence of specific experimental protocols for 4-Chloro-2,2-dimethylpentane, the

following are general methodologies for assessing the safety of similar flammable and

potentially hazardous liquid chemicals.

Flash Point Determination (Closed-Cup Method)
The flash point is a critical parameter for assessing the flammability of a liquid. A standard

closed-cup method, such as ASTM D93, should be used.[1][2] The general procedure involves

heating the sample in a closed cup at a controlled rate and introducing an ignition source at

regular intervals until a flash is observed.[1][2]

Skin Irritation Assessment (In Vitro)
An in vitro skin irritation test using reconstructed human epidermis (RhE) models is the

preferred method to avoid animal testing.[3][4][5][6] The test substance is applied topically to

the tissue, and after a defined exposure and post-incubation period, cell viability is measured,

typically using an MTT assay.[4][5][6] A significant reduction in cell viability compared to a

negative control indicates irritation potential.[4]
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Decomposition and Disposal
Hazardous Decomposition Products
Upon combustion or thermal decomposition, chlorinated alkanes can produce toxic and

corrosive fumes, including hydrogen chloride, carbon monoxide, and carbon dioxide.[7] The

formation of phosgene is also a possibility under certain conditions.[7]

Disposal
All waste containing 4-Chloro-2,2-dimethylpentane must be disposed of as hazardous waste

in accordance with local, state, and federal regulations. Do not dispose of it down the drain.

Contaminated materials, such as absorbent pads and PPE, must also be treated as hazardous

waste.[8]

Conclusion
4-Chloro-2,2-dimethylpentane is a flammable liquid that requires careful handling and

adherence to strict safety protocols. While specific toxicological and compatibility data are

limited, a conservative approach to safety, based on the properties of similar chlorinated

alkanes, is essential. Researchers and drug development professionals must conduct thorough

risk assessments, utilize appropriate personal protective equipment, and work in well-ventilated

areas to minimize exposure and prevent accidents. Further research into the specific safety

profile of this compound is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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